Cas no 4451-85-8 (3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester
• CAS No: 4451-85-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 1516232
• Update Time: 2024-08-23

3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester

• Inchi： 1S/C10H15NO4/c1-3-15-10(14)8-6-11(7(2)12)5-4-9(8)13/h8H,3-6H2,1-2H3
• InChI Key： XAYVJDKZDMWVFB-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC(=O)C(C(OCC)=O)C1

Computed Properties

• Exact Mass: 213.10015

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Melting Point: 54-56 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 151-155 °C(Press: 0.1 Torr)
• PSA: 63.68
• pka: 10.27±0.20(Predicted)